Cas no 1803847-12-2 (1-Bromo-3-(4-bromo-3-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-bromo-3-mercaptophenyl)propan-2-one
• CAS No: 1803847-12-2
• MF: C₉H₈Br₂OS
• MW: 324.03221988678
• CID: 4979488
• Update Time: 2025-09-28

1-Bromo-3-(4-bromo-3-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-bromo-3-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8Br2OS/c10-5-7(12)3-6-1-2-8(11)9(13)4-6/h1-2,4,13H,3,5H2
• InChI Key： JHYLHENZAHLITP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1S)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.2
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-3-(4-bromo-3-mercaptophenyl)propan-2-one

1-Bromo-3-(4-bromo-3-mercaptophenyl)propan-2-one (CAS No. 1803847-12-2)

1-Bromo-3-(4-bromo-3-mercaptophenyl)propan-2-one is a highly specialized organic compound with the CAS registry number 1803847-12-2. This compound belongs to the class of organobromine compounds and is characterized by its unique structural features, which include a bromine atom attached to a propanone backbone and a substituted phenyl group. The presence of both bromine and mercapto (-SH) groups in its structure makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular formula of 1-Bromo-3-(4-bromo-3-mercaptophenyl)propan-2-one is C9H7Br2OS, and its molecular weight is approximately 305.95 g/mol. The compound exhibits a melting point of around 155°C and is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and acetonitrile. Its UV-visible absorption spectrum shows strong absorbance in the range of 270–300 nm, which is attributed to the conjugation between the carbonyl group and the aromatic ring.

Recent studies have highlighted the potential of 1-Bromo-3-(4-bromo-3-mercaptophenyl)propan-2-one as a precursor for the synthesis of bioactive molecules. For instance, researchers have utilized this compound to synthesize novel antifungal agents by incorporating it into heterocyclic frameworks. The bromine atoms in the molecule serve as excellent leaving groups, enabling various substitution reactions that can lead to the formation of diverse derivatives with enhanced biological activities.

In addition to its role in drug discovery, 1-Bromo-3-(4-bromo-3-methylphenyl)propanone has been explored for its potential in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for organic transformations. For example, recent research has demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and selectivity of these reactions.

The synthesis of 1-Bromo-propanone derivatives has also been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that utilize microwave-assisted synthesis or continuous flow reactors. These advancements have not only improved the yield but also reduced the production time, making this compound more accessible for large-scale applications.

From an environmental perspective, the stability and biodegradability of 1-Bromo-propanone derivatives have been studied extensively. Research indicates that these compounds undergo rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This makes them suitable for use in eco-friendly chemical processes and green chemistry applications.

In conclusion, 1-Bromo-propanone derivatives, particularly 1-Bromo-propanone (CAS No. 1803847), represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses for these molecules, solidifying their importance in modern chemical science.